Cas no 1704210-44-5 (4-(5-Bromofuran-2-yl)but-3-en-2-amine)

• Product Name: 4-(5-Bromofuran-2-yl)but-3-en-2-amine
• CAS No: 1704210-44-5
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5758057
• PubChem ID: 103091553
• Update Time: 2025-05-22

4-(5-Bromofuran-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromofuran-2-yl)but-3-en-2-amine
• 1704210-44-5
• EN300-1910893
• 4-(5-Bromofuran-2-yl)but-3-en-2-amine

• Inchi： 1S/C8H10BrNO/c1-6(10)2-3-7-4-5-8(9)11-7/h2-6H,10H2,1H3/b3-2+
• InChI Key： WURRMJYNQDKZQN-NSCUHMNNSA-N
• SMILES： BrC1=CC=C(/C=C/C(C)N)O1

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(5-Bromofuran-2-yl)but-3-en-2-amine

4-(5-Bromofuran-2-yl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(5-Bromofuran-2-yl)but-3-en-2-amine, identified by the CAS number 1704210-44-5, is a structurally unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines, specifically featuring a brominated furan ring and an enamine functional group. Its structure, comprising a five-membered aromatic ring with a bromine substituent and an enamine moiety, makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of enamine chemistry in drug discovery and catalytic processes. The presence of the enamine group in 4-(5-Bromofuran-2-yl)but-3-en-2-amine enables it to participate in various types of reactions, including Michael additions, cycloadditions, and organocatalytic transformations. These reactions are pivotal in constructing complex molecular architectures, making this compound a valuable intermediate in the synthesis of bioactive molecules.

The furan ring, substituted with bromine at the 5-position, introduces additional electronic and steric effects into the molecule. Bromine's electron-withdrawing nature enhances the reactivity of the furan ring, making it susceptible to nucleophilic attacks. This property is particularly advantageous in cross-coupling reactions, such as Suzuki-Miyaura couplings, where bromine acts as a leaving group. Recent advancements in palladium-catalyzed cross-coupling reactions have further expanded the utility of brominated aromatic compounds like 4-(5-Bromofuran-2-yl)but-3-en-2-amine.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential lead for drug development. Its enamine functionality can act as a scaffold for mimicking peptide bonds or for forming hydrogen bonds with biological targets. Researchers have explored its role in inhibiting enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The furan ring's ability to engage in π–π interactions further enhances its binding affinity to protein targets.

The synthesis of 4-(5-Bromofuran-2-yl)but-3-en-2-amine typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the alkylation of amines with α,β-unaturated carbonyl compounds followed by reduction or elimination steps to form the enamine. The introduction of bromine into the furan ring can be achieved through electrophilic substitution or via radical halogenation methods.

In material science, this compound has been investigated for its potential as a precursor in polymer synthesis or as an additive in improving material properties such as thermal stability and mechanical strength. Its ability to form covalent bonds with other monomers makes it a candidate for designing advanced materials with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways of 4-(5-Bromofuran-2-yli)butane-related compounds is crucial for assessing their ecological impact. Recent studies have focused on microbial degradation mechanisms and photodegradation processes to determine how these compounds persist or break down in natural environments.

In conclusion, CAS No. 1704210–44–5, or 4-(5-Bromofuran–2–yl)but–3–en–2–amine, stands out as a multifaceted compound with applications spanning drug discovery, material science, and catalysis. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.